Cas no 1021226-81-2 (2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one)

• Product Name: 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one
• CAS No: 1021226-81-2
• MF: C₂₂H₂₀N₆O₃
• MW: 416.43260383606
• CID: 6199017
• PubChem ID: 30857748
• Update Time: 2025-05-20

2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one
• 1021226-81-2
• VU0638809-1
• 2-[4-[(1-phenyltetrazol-5-yl)methyl]piperazine-1-carbonyl]chromen-4-one
• 2-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazine-1-carbonyl)-4H-chromen-4-one
• AKOS024502687
• F5250-0155

• Inchi： 1S/C22H20N6O3/c29-18-14-20(31-19-9-5-4-8-17(18)19)22(30)27-12-10-26(11-13-27)15-21-23-24-25-28(21)16-6-2-1-3-7-16/h1-9,14H,10-13,15H2
• InChI Key： AHZWJFOBITWILE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C(N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 416.15968852g/mol
• Monoisotopic Mass: 416.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one

Comprehensive Overview of 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one (CAS No. 1021226-81-2)

The compound 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one (CAS No. 1021226-81-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a chromen-4-one core and a piperazine moiety linked to a 1-phenyl-1H-1,2,3,4-tetrazol-5-yl group makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to known bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapy. The chromen-4-one scaffold, a key feature of this compound, is widely recognized for its role in anti-inflammatory and anti-cancer agents. Meanwhile, the piperazine ring enhances solubility and bioavailability, addressing one of the critical challenges in drug development. This dual functionality positions 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one as a molecule of high interest in medicinal chemistry.

The 1-phenyl-1H-1,2,3,4-tetrazol-5-yl group introduces additional versatility, as tetrazole derivatives are known for their metabolic stability and ability to mimic carboxylic acids in biological systems. This feature is particularly valuable in the design of protease inhibitors and GPCR-targeted drugs, which are hot topics in current pharmaceutical research. Users searching for "tetrazole-based drug discovery" or "chromone derivatives in medicine" will find this compound highly relevant to their inquiries.

From a synthetic perspective, the preparation of 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one involves multi-step organic transformations, including amide coupling and N-alkylation reactions. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers exploring structure-activity relationships (SAR). Its CAS No. 1021226-81-2 serves as a unique identifier, facilitating precise searches in chemical databases and regulatory filings.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental validation. Machine learning algorithms can predict its binding affinities to various targets, while high-throughput screening validates these predictions. This aligns with the growing trend of "AI in medicinal chemistry", a frequently searched topic among professionals and students alike.

Furthermore, the environmental and green chemistry aspects of synthesizing such compounds are gaining traction. Researchers are increasingly focusing on sustainable synthesis routes and catalytic methods to reduce waste and energy consumption. The structural complexity of 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one offers opportunities to explore these innovative approaches, making it a subject of interest for those searching for "green synthesis of heterocycles".

In summary, 2-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine-1-carbonyl}-4H-chromen-4-one (CAS No. 1021226-81-2) represents a fascinating intersection of medicinal chemistry, synthetic innovation, and computational drug design. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific discourse.